Cas no 202264-66-2 (Methyl 2,4-dimethyl-5-nitrobenzoate)

• Product name: Methyl 2,4-dimethyl-5-nitrobenzoate
• CAS No: 202264-66-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00184976
• CID: 241043
• PubChem ID: 10921732

Methyl 2,4-dimethyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dimethyl-5-nitrobenzoate
• Benzoic acid,2,4-dimethyl-5-nitro-, methyl ester
• CL9023
• Benzoic acid,2,4-dimethyl-5-nitro-,methyl ester(9ci)
• A929710
• AS-46175
• AKOS009485956
• EN300-64779
• DTXSID00448423
• SY119950
• CS-0187760
• methyl 2, 4-dimethyl-5-nitrobenzoate
• CIA26466
• MFCD00184976
• BENZOIC ACID, 2,4-DIMETHYL-5-NITRO-, METHYL ESTER (9CI)
• methyl2,4-dimethyl-5-nitrobenzoate
• Z424800398
• 202264-66-2
• Benzoic acid, 2,4-dimethyl-5-nitro-, methyl ester

• MDL： MFCD00184976
• Inchi： InChI=1S/C10H11NO4/c1-6-4-7(2)9(11(13)14)5-8(6)10(12)15-3/h4-5H,1-3H3
• InChI Key： QAORUQFQPFOSBF-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C(=O)OC)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 318.0±37.0 °C at 760 mmHg
• Flash Point: 141.2±28.5 °C
• PSA: 72.12000
• LogP: 2.52140
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2,4-dimethyl-5-nitrobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Methyl 2,4-dimethyl-5-nitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2,4-dimethyl-5-nitrobenzoate

Methyl 2,4-Dimethyl-5-Nitrobenzoate: A Comprehensive Overview

Methyl 2,4-dimethyl-5-nitrobenzoate, with the CAS number 202264-66-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with methyl and nitro groups at specific positions. The methyl group at the 5-position and the nitro group at the 3-position (relative to the ester) contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug development, material synthesis, and analytical chemistry.

The synthesis of Methyl 2,4-dimethyl-5-nitrobenzoate involves a multi-step process that typically begins with the nitration of an aromatic ring followed by esterification. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems. These advancements have not only improved the efficiency of production but also opened new avenues for its application in specialized chemical industries.

One of the most notable aspects of this compound is its reactivity under different conditions. The presence of the nitro group imparts strong electron-withdrawing effects, making it highly reactive in electrophilic aromatic substitution reactions. Conversely, the methyl groups provide steric hindrance and electron-donating effects, which can influence the reactivity and selectivity of these reactions. Recent studies have demonstrated its utility as an intermediate in the synthesis of complex aromatic compounds with tailored electronic properties.

In terms of physical properties, Methyl 2,4-dimethyl-5-nitrobenzoate exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. Additionally, its UV-Vis absorption spectrum has been studied extensively, revealing strong absorbance bands in the visible region, which could be exploited in photonic applications.

Recent research has also focused on the biological activity of this compound. Preliminary studies suggest that it may exhibit antimicrobial properties against certain bacterial strains, although further investigations are required to confirm these findings. Its potential as a precursor for bioactive molecules has also been explored, with researchers examining its role in drug delivery systems and enzyme inhibition studies.

The environmental impact of Methyl 2,4-dimethyl-5-nitrobenzoate has been another area of interest. Studies have shown that it undergoes biodegradation under specific conditions, though its persistence in aquatic environments remains a concern. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices for this compound.

In conclusion, Methyl 2,4-dimethyl-5-nitrobenzoate is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike.